Cas no 2229550-24-5 (4-[2-(Aminooxy)propan-2-yl]-2-bromophenol)

• Product Name: 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol
• CAS No: 2229550-24-5
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6338350
• PubChem ID: 165686328
• Update Time: 2025-05-19

4-[2-(Aminooxy)propan-2-yl]-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1906303
• 4-[2-(aminooxy)propan-2-yl]-2-bromophenol
• 2229550-24-5
• 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol

• Inchi： 1S/C9H12BrNO2/c1-9(2,13-11)6-3-4-8(12)7(10)5-6/h3-5,12H,11H2,1-2H3
• InChI Key： JOLISBWJWZMONG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)ON)O

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol

Chemical Profile of 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol (CAS No: 2229550-24-5)

4-[2-(Aminooxy)propan-2-yl]-2-bromophenol, identified by the CAS number 2229550-24-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a brominated phenol core linked to an aminooxy-substituted propanyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromine and aminooxy functional groups makes it a valuable intermediate in the synthesis of more complex pharmacophores, offering opportunities for further derivatization and functionalization.

The structural motif of 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol is particularly intriguing from a synthetic chemistry perspective. The bromine atom at the 2-position of the phenol ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures. These types of transformations are fundamental in the development of many modern drugs, including targeted therapies and anticancer agents. Additionally, the aminooxy group (–NH–O–) introduces both nitrogen and oxygen heteroatoms, which can participate in hydrogen bonding interactions and metal coordination, further expanding its utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated phenols. Halogen atoms, particularly bromine, are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate electronic properties. 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol exemplifies this trend, as its bromine substituent could serve as a handle for generating diverse analogues with tailored biological activities. For instance, derivatives of this compound have been investigated for their potential roles in modulating enzyme inhibition or receptor binding.

The aminooxy group in 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol is another key feature that contributes to its synthetic appeal. Aminooxy functionalities are known to engage in various chemical transformations, including oxidation to form oximes or reduction to yield hydroxylamines. These intermediates are crucial in organic synthesis and have been utilized in the preparation of pharmacologically active compounds. Moreover, the propan-2-yl chain attached to the aminooxy group introduces steric and electronic modifications that can influence the overall properties of the molecule, such as solubility and lipophilicity.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for drug-like properties. Virtual screening methods, combined with molecular docking simulations, have been employed to assess the binding affinity of 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol and its derivatives to target proteins. Such studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For example, computational models suggest that this compound could interact with enzymes involved in inflammatory pathways or signal transduction cascades, making it a promising candidate for further investigation.

In the context of medicinal chemistry research, 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol represents an interesting starting point for designing molecules with specific biological functions. The combination of a brominated phenol core and an aminooxy-substituted aliphatic chain allows for diverse structural modifications. Functional groups such as hydroxyls, ethers, or amides can be introduced at various positions along the molecule to fine-tune its pharmacological profile. This flexibility makes it an attractive building block for hit identification and lead optimization campaigns.

One area where this compound shows promise is in the development of anticancer agents. Brominated phenols have been reported to exhibit cytotoxic effects against various cancer cell lines by interfering with DNA replication or inducing apoptosis. The presence of both bromine and an aminooxy group in 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol could enhance its ability to interact with biological targets relevant to cancer progression. Preclinical studies have begun to explore derivatives of this compound for their potential therapeutic effects against solid tumors and hematological malignancies.

Another emerging field where 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol could make significant contributions is in neurodegenerative disease research. Oxidative stress and protein misfolding are key pathological features associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability of halogenated phenols to scavenge reactive oxygen species has led to their investigation as potential neuroprotective agents. The unique structural features of this compound may enable it to modulate oxidative stress pathways or interfere with aberrant protein aggregation processes.

The synthetic accessibility of 4-[2-(Aminooxy)propan-2-yl]-2-bromophenol is another factor that enhances its appeal in drug discovery programs. Modern synthetic methodologies allow for efficient preparation of this compound starting from commercially available precursors. Techniques such as palladium-catalyzed cross-coupling reactions or nucleophilic substitution reactions can be employed to introduce the desired functional groups at specific positions within the molecule. This ease of synthesis facilitates rapid exploration of chemical space and accelerates the discovery process.

In conclusion,4-[2-(Aminooxy)propan-2-yl]-2-bromophenol (CAS No: 2229550-24-5) is a versatile intermediate with significant potential in pharmaceutical research. Its structural features—combining a brominated phenol core with an aminooxy-substituted propanyl group—make it suitable for diverse synthetic applications and biological investigations. As computational tools continue to advance and high-throughput screening methods become more refined,this compound will likely play an important role in developing new therapeutic agents targeting various diseases.